Cas no 81090-53-1 (4,4'-Dibromotriphenylamine)

• Product Name: 4,4'-Dibromotriphenylamine
• CAS No: 81090-53-1
• MF: C₁₈H₁₃Br₂N
• MW: 403.110522985458
• MDL: MFCD00060104
• CID: 707966
• PubChem ID: 24885520
• Update Time: 2025-06-14

4,4'-Dibromotriphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(4-bromophenyl)-N-phenylaniline
• 4,4'-Dibromotriphenylamine
• 4,4'-Dibromotriphenylamine (purified by sublimation)
• 4,4’-Dibromotriphenylamine
• 4-bromo-N-(4-bromophenyl)-N-phenylBenzenamine
• Benzenamine,4-bromo-N-(4-bromophenyl)-N-phenyl-
• Dibromotriphenylamine
• N,N-Bis(p-bromophenyl)aniline (purified by sublimation)
• N,N-Bis(p-bromophenyl)aniline
• N,N-Bis(4-bromophenyl)aniline
• N,N-Diphenyl-4,4'-dibromoaniline
• 4,4-Dibromotriphenylamine
• 4,4'-dibromotriphenylamine;
• 4,4'-Dibromo-triphenylamine
• 4,4\\'-Dibromotriphenylamine
• C18H13Br2N
• Benzenamine, 4-bromo-N-(4-bromophenyl)-N-phenyl-
• Bis(4-bromophenyl)phenylamine
• 4,4 inverted exclamation mark -Dibromotriphenylamine
• bis(4-bromophenyl)phenylamine;
• N,N-Bis(p-b
• 4-Bromo-N-(4-bromophenyl)-N-phenylbenzenamine (ACI)
• 4,4′-Dibromotriphenylamine
• Di(4-bromophenyl)aniline
• N,N-Diphenyl-4,4′-dibromoaniline
• N-Phenyl-N-(4-bromophenyl)-4-bromobenzeneamine
• CS-W014463
• 4,4'-Dibromotriphenylamine, 96%
• D1910
• D5603
• DTXSID50544606
• 81090-53-1
• MFCD00060104
• SB66782
• 4,4'-Dibromotriphenylamine, 98%
• 4,4''-Dibromotriphenylamine
• AS-19017
• SCHEMBL680815
• DB-075733
• KIGVOJUDEQXKII-UHFFFAOYSA-N
• AKOS015901922
• SY033977

• MDL： MFCD00060104
• Inchi： 1S/C18H13Br2N/c19-14-6-10-17(11-7-14)21(16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13H
• InChI Key： KIGVOJUDEQXKII-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C2C=CC(Br)=CC=2)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 400.94100
• Monoisotopic Mass: 400.94147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.1
• Topological Polar Surface Area: 3.2
• Molecular Weight: 403.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.593
• Melting Point: 84-89°C
• Boiling Point: 470.7±30.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.679
• PSA: 3.24000
• LogP: 6.68140
• Solubility: Uncertain

4,4'-Dibromotriphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R43; R22
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents

Additional information on 4,4'-Dibromotriphenylamine

4,4'-Dibromotriphenylamine (CAS No. 81090-53-1): A Comprehensive Guide to Its Properties and Applications

4,4'-Dibromotriphenylamine (CAS No. 81090-53-1) is a brominated aromatic amine compound widely recognized for its unique chemical structure and versatile applications in organic synthesis and material science. This compound, characterized by its triphenylamine core and dibromo substitution, has garnered significant attention due to its role in advanced materials, particularly in organic electronics and photovoltaic devices. Researchers and industry professionals frequently search for terms like "4,4'-Dibromotriphenylamine synthesis", "CAS 81090-53-1 applications", and "brominated triphenylamine derivatives", reflecting its growing relevance in cutting-edge technologies.

The molecular structure of 4,4'-Dibromotriphenylamine features two bromine atoms symmetrically positioned on the phenyl rings, enhancing its electron-accepting properties and making it a valuable building block for conjugated polymers and small-molecule semiconductors. Recent studies highlight its utility in organic light-emitting diodes (OLEDs), where its high thermal stability and charge transport efficiency contribute to improved device performance. With the rise of green energy solutions, queries such as "4,4'-Dibromotriphenylamine in solar cells" and "sustainable organic materials" have surged, underscoring its potential in renewable energy applications.

From a synthetic perspective, CAS 81090-53-1 is often prepared via Ullmann coupling reactions or palladium-catalyzed cross-coupling, methods frequently explored in academic and industrial labs. Its bromine functional groups allow for further derivatization, enabling the creation of customized materials tailored for specific optoelectronic properties. Popular search terms like "modification of 4,4'-Dibromotriphenylamine" and "triphenylamine-based hole transport materials" reflect the compound's adaptability in research.

In addition to electronics, 4,4'-Dibromotriphenylamine finds niche applications in analytical chemistry as a fluorescence probe and in catalysis as a ligand precursor. Its rigid aromatic framework and halogenated design also make it a candidate for supramolecular chemistry studies. As the demand for high-performance organic materials grows, so does interest in optimizing its synthesis and exploring novel applications, evidenced by trending searches like "CAS 81090-53-1 scalability" and "cost-effective brominated amines".

Environmental and safety considerations are also critical when handling 4,4'-Dibromotriphenylamine. While not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed. Searches related to "safe handling of brominated aromatics" and "eco-friendly alternatives to halogenated compounds" align with broader industry trends toward sustainable chemistry.

In summary, 4,4'-Dibromotriphenylamine (CAS No. 81090-53-1) stands at the intersection of innovation and practicality, bridging gaps in material science, energy technology, and chemical synthesis. Its multifaceted nature ensures continued relevance in both academic and industrial settings, driven by evolving search trends and the global push for advanced functional materials.